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Compound of Interest

5-Ethyl-2,4-dimethylaniline
Compound Name:
hydrochloride

Cat. No.: B594346

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Ethyl-2,4-dimethylaniline hydrochloride
(CAS No. 1244949-51-6) was not readily available in the public domain at the time of this
writing. The following information is compiled from SDSs of structurally related compounds,
such as various isomers of dimethylaniline and xylidine, to provide a presumptive safety profile.
Researchers and drug development professionals should handle this compound with the
utmost caution and perform a thorough risk assessment based on its novel structure and the
known hazards of analogous aromatic amines.

Chemical and Physical Properties

5-Ethyl-2,4-dimethylaniline hydrochloride is an aromatic amine salt.[1] While specific
experimental data for this compound is limited, the properties of related xylidine and
dimethylaniline isomers can provide valuable insights into its expected physical and chemical
characteristics.
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Property Value Source Compound

5-Ethyl-2,4-dimethylaniline

Molecular Formula C10H16CIN _
hydrochloride[1]
) 5-Ethyl-2,4-dimethylaniline
Molecular Weight 185.69 g/mol )
hydrochloride[1][2]
Appearance Expected to be a solid General for hydrochloride salts

_ . 10 - 12 °C (for 2,6- . -
Melting Point ) N 2,6-dimethylaniline[3]
dimethylaniline)

Boiling Point 214 °C (for 2,6-dimethylaniline)  2,6-dimethylaniline[3]

) 0.984 g/cm? at 25 °C (for 2,6- ) N
Density ) N 2,6-dimethylaniline[3]
dimethylaniline)

LogP (Octanol/Water Partition ] N ] B
o 1.96 (for 2,6-dimethylaniline) 2,6-dimethylaniline[3]
Coefficient)

Toxicological Data

Aniline derivatives are known for their potential toxicity. Acute effects can include irritation to the
skin, eyes, and respiratory tract. Chronic exposure may pose more severe health risks,
including suspected carcinogenicity. The following table summarizes toxicological data from
related compounds.
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Hazard

Classification

Details

Source
Compound(s)

Acute Toxicity (Oral)

Category 3 or 4

Harmful or toxic if
swallowed.[4] May
cause
methemoglobinemia,

leading to cyanosis.[5]

N,N-Dimethylaniline,
2,5-Dimethylaniline[4]

Acute Toxicity

(Dermal)

Category 3 or 4

Toxic or harmful in

contact with skin.[4]

N,N-Dimethylaniline,
2,5-Dimethylaniline[4]

Acute Toxicity

Category 2,3 0r 4

Fatal, toxic, or harmful
if inhaled.[3][4] May

2,6-dimethylaniline,
N,N-Dimethylaniline,

(Inhalation) cause respiratory 2,5-Dimethylaniline[3]
irritation.[3][5] [4]
) Causes severe skin ] B
Skin 2,6-dimethylaniline

Corrosion/Irritation

Category 1 or 2

burns or skin irritation.

[5]

hydrochloride[5]

Serious Eye

Damage/Irritation

Category 1 or 2A

Causes serious eye
damage or serious

eye irritation.[3][5]

2,6-dimethylaniline,
2,6-dimethylaniline
hydrochloride[3][5]

Carcinogenicity

Category 2

Suspected of causing
cancer.[3][5]

2,6-dimethylaniline,
N,N-Dimethylaniline[3]
[5]

Aquatic Toxicity

Acute Category 2/3,

Chronic Category 2

Toxic to aquatic life
with long-lasting
effects.[3][5]

2,6-dimethylaniline,
N,N-Dimethylaniline[3]
[5]

Experimental Protocols

Given the potential hazards, strict adherence to safety protocols is mandatory when handling 5-
Ethyl-2,4-dimethylaniline hydrochloride.

Handling and Personal Protective Equipment (PPE)
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Methodology:

» Engineering Controls: All manipulations of this compound should be performed within a
certified chemical fume hood to avoid inhalation of dust or vapors.[3][6][7] Ensure that an
eyewash station and safety shower are readily accessible.[6]

» Personal Protective Equipment:
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[8][9]

o Eye/Face Protection: Use chemical safety goggles and a face shield if there is a risk of
splashing.[8]

o Skin and Body Protection: A lab coat is required. For larger quantities or in case of a spill,
wear chemical-resistant aprons and boots.[8]

o Respiratory Protection: If the substance is aerosolized or if working outside a fume hood, a
NIOSH-approved respirator with an appropriate cartridge for organic vapors/amines is
necessary.[6]

e Hygiene Practices: Avoid contact with skin, eyes, and clothing.[10] Do not eat, drink, or
smoke in the laboratory.[6] Wash hands thoroughly after handling.[6]

Storage

Methodology:
o Container: Keep the container tightly closed.[3][8]

e Location: Store in a cool, dry, and well-ventilated area.[3][6] The substance should be stored
locked up or in an area accessible only to authorized personnel.[3][5]

e Incompatible Materials: Store away from strong oxidizing agents, acids, acid anhydrides, and
acid chlorides.[6][9]

First Aid Measures
Methodology:
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» General Advice: In case of exposure, immediately consult a physician and show them the
Safety Data Sheet of a closely related compound.[3][6]

« If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen and seek immediate medical attention.[3][6]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected
skin area with plenty of water for at least 15 minutes.[3][6]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult an
ophthalmologist.[3][5]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a
poison center or doctor.[3][6]

Hazard and Safety Workflow

The following diagram illustrates the logical flow of safety considerations, from initial hazard
identification to response and disposal.
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Identification & Hazard Assessment

Compound Identification
(5-Ethyl-2,4-dimethylaniline HCI)

'
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(Acute Tox., Carc. Cat. 2, etc.)

'

Toxicological Data Review

Safe Handling & Storage

Engineering Controls
(Fume Hood)

'

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

'
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Caption: Logical workflow for handling hazardous chemical compounds.
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Spill and Fire Response

Accidental Release Measures
Methodology:

e Personal Precautions: Evacuate personnel from the area. Ensure adequate ventilation. Wear
full personal protective equipment, including respiratory protection.[7] Avoid breathing dust or
vapors.[7] Remove all sources of ignition.[6]

e Containment and Cleaning: Do not allow the substance to enter drains or waterways.[7]
Carefully sweep up or absorb the spilled material with an inert absorbent (e.g., sand,
vermiculite).[6][7] Place the waste in a suitable, sealed container for disposal.[6]

Firefighting Measures
Methodology:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[3][6] A water spray can be used to cool containers.[6]

o Specific Hazards: The compound is likely combustible.[3] Thermal decomposition may
produce toxic and irritating gases, including nitrogen oxides (NOx) and carbon monoxide
(CO).[6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety Profile of 5-Ethyl-2,4-
dimethylaniline Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594346#5-ethyl-2-4-dimethylaniline-hydrochloride-

safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/d146005
https://www.fishersci.com/store/msds?partNumber=AC146695000&countryCode=US&language=en
https://www.merckmillipore.com/Web-GT-Site/es_ES/-/GTQ/ShowDocument-File?ProductSKU=MDA_CHEM-808671&DocumentType=MSD&DocumentId=808671_SDS_EE_EN.PDF&DocumentUID=1207209&Language=EN&Country=EE&Origin=PDP&Display=inline
https://www.fishersci.com/store/msds?partNumber=AC148570010&productDescription=2+4-DIMETHYLANILINE+1KG&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F852464.pdf
https://www.tcichemicals.com/BE/en/sds/X0029_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC155281000&countryCode=US&language=en
https://www.fishersci.de/store/msds?partNumber=10414375&countryCode=DE&language=en
https://www.benchchem.com/product/b594346#5-ethyl-2-4-dimethylaniline-hydrochloride-safety-data-sheet
https://www.benchchem.com/product/b594346#5-ethyl-2-4-dimethylaniline-hydrochloride-safety-data-sheet
https://www.benchchem.com/product/b594346#5-ethyl-2-4-dimethylaniline-hydrochloride-safety-data-sheet
https://www.benchchem.com/product/b594346#5-ethyl-2-4-dimethylaniline-hydrochloride-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b594346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

